![molecular formula C14H13NOS B6240037 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one CAS No. 1282714-85-5](/img/new.no-structure.jpg)
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one
Overview
Description
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one is a chemical compound with the molecular formula C14H13NOS. It is characterized by a thiazole ring fused to a phenylcyclopropyl group, making it a unique and interesting molecule in the field of organic chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through various synthetic routes, including the cyclization of appropriate precursors. One common method involves the reaction of 1-phenylcyclopropylamine with chloroacetyl chloride under controlled conditions to form the thiazole ring.
Industrial Production Methods: In an industrial setting, the synthesis of 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one may involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of catalysts and specific solvents can enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions: 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromic acid (H2CrO4) can be used to oxidize the compound.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be employed for reduction reactions.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under specific conditions.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.
Scientific Research Applications
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one has several scientific research applications across various fields:
Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of thiazole chemistry.
Biology: The compound may be used in biological assays to study its interaction with various biomolecules and enzymes.
Industry: The compound can be utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one can be compared with other similar compounds, such as benzene derivatives and other thiazole-based molecules. Its uniqueness lies in the presence of the phenylcyclopropyl group, which imparts distinct chemical and biological properties.
Comparison with Similar Compounds
Benzene derivatives
Thiazole-based molecules
Cyclopropyl-containing compounds
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Properties
CAS No. |
1282714-85-5 |
|---|---|
Molecular Formula |
C14H13NOS |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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